Cas no 4573-50-6 (l-Piperitone)
l-Piperitone structure
Product Name:l-Piperitone
CAS No:4573-50-6
MF:C10H16O
MW:152.23344
CID:930007
Update Time:2024-02-29
l-Piperitone Chemical and Physical Properties
Names and Identifiers
-
- (R)-6-(isopropyl)-3-methylcyclohex-2-en-1-one
- (-)-Piperitone
- (R)-(-)-piperitone
- (6R)-3-methyl-6-(propan-2-yl)cyclohex-2-en-1-one
- 2-Cyclohexen-1-one, 3-methyl-6-(1-methylethyl)-, (6R)-
- l-Piperitone
-
- MDL: MFCD23380212
- Inchi: InChI=1S/C10H16O/c1-7(2)9-5-4-8(3)6-10(9)11/h6-7,9H,4-5H2,1-3H3/t9-/m1/s1
- InChI Key: YSTPAHQEHQSRJD-SECBINFHSA-N
- SMILES: CC(C)[C@H]1CCC(=CC1=O)C
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: 2.2
Experimental Properties
- Density: 0.915
- Boiling Point: 233°C at 760 mmHg
- Flash Point: 90.9°C
- Refractive Index: 1.464
- PSA: 17.07
- LogP: 2.56780
- FEMA: 4200 | L-PIPERITONE
l-Piperitone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1783-25g |
l-Piperitone |
4573-50-6 | 94.0%(GC) | 25g |
¥365.0 | 2022-06-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1783-25G |
(R)-(-)-Piperitone |
4573-50-6 | >94.0%(GC) | 25g |
¥365.00 | 2023-09-07 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1783-100G |
(R)-(-)-Piperitone |
4573-50-6 | >94.0%(GC) | 100g |
¥795.00 | 2023-09-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-296096-25 g |
(±)-Piperitone, |
4573-50-6 | ≥94% | 25g |
¥594.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-296096A-100 g |
(±)-Piperitone, |
4573-50-6 | ≥94% | 100g |
¥1,617.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-296096-25g |
(±)-Piperitone, |
4573-50-6 | ≥94% | 25g |
¥594.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-296096A-100g |
(±)-Piperitone, |
4573-50-6 | ≥94% | 100g |
¥1617.00 | 2023-09-05 | |
| abcr | AB541095-250mg |
(-)-Piperitone, 95%; . |
4573-50-6 | 95% | 250mg |
€91.40 | 2024-04-17 | |
| abcr | AB541095-1g |
(-)-Piperitone, 95%; . |
4573-50-6 | 95% | 1g |
€127.90 | 2024-04-17 | |
| abcr | AB541095-5g |
(-)-Piperitone, 95%; . |
4573-50-6 | 95% | 5g |
€300.90 | 2024-04-17 |
l-Piperitone Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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